Cas no 825645-24-7 (8,12-Dioxa-4,16-dithianonadecanedioic acid, 10,10-bis[12-ethyl-17-mercapto-12-[(3-mercapto-1-oxopropoxy)methyl]-3,9,15-trioxo-2,10,14-trioxa-6-thiaheptadec-1-yl]-7,13-dioxo-, 1,19-bis[2,2-bis[(3-mercapto-1-oxopropoxy)methyl]butyl] ester)

8,12-Dioxa-4,16-dithianonadecanedioic acid, 10,10-bis[12-ethyl-17-mercapto-12-[(3-mercapto-1-oxopropoxy)methyl]-3,9,15-trioxo-2,10,14-trioxa-6-thiaheptadec-1-yl]-7,13-dioxo-, 1,19-bis[2,2-bis[(3-mercapto-1-oxopropoxy)methyl]butyl] ester structure
825645-24-7 structure
Product Name:8,12-Dioxa-4,16-dithianonadecanedioic acid, 10,10-bis[12-ethyl-17-mercapto-12-[(3-mercapto-1-oxopropoxy)methyl]-3,9,15-trioxo-2,10,14-trioxa-6-thiaheptadec-1-yl]-7,13-dioxo-, 1,19-bis[2,2-bis[(3-mercapto-1-oxopropoxy)methyl]butyl] ester
CAS No:825645-24-7
MF:C77H124O32S12
MW:1946.56927204132
CID:687883
Update Time:2023-03-28

8,12-Dioxa-4,16-dithianonadecanedioic acid, 10,10-bis[12-ethyl-17-mercapto-12-[(3-mercapto-1-oxopropoxy)methyl]-3,9,15-trioxo-2,10,14-trioxa-6-thiaheptadec-1-yl]-7,13-dioxo-, 1,19-bis[2,2-bis[(3-mercapto-1-oxopropoxy)methyl]butyl] ester Chemical and Physical Properties

Names and Identifiers

    • 8,12-Dioxa-4,16-dithianonadecanedioic acid,10,10-bis[12-ethyl-17-mercapto-12-[(3-mercapto-1-oxopropoxy)methyl]-3,9,15-trioxo-2,10,14-trioxa-6-thiaheptadec-1-yl]-7,13-dioxo-,bis[2,2-bis[(3-mercapto-1-oxopropoxy)methyl]butyl] ester
    • 8,12-Dioxa-4,16-dithianonadecanedioic acid, 10,10-bis[12-ethyl-17-mercapto-12-[(3-mercapto-1-oxopropoxy)methyl]-3,9,15-trioxo-2,10,14-trioxa-6-thiaheptadec-1-yl]-7,13-dioxo-, 1,19-bis[2,2-bis[(3-mercapto-1-oxopropoxy)methyl]butyl] ester
    • Inchi: 1S/C77H124O32S12/c1-5-73(41-94-57(78)9-25-110,42-95-58(79)10-26-111)49-102-65(86)17-33-118-37-21-69(90)106-53-77(54-107-70(91)22-38-119-34-18-66(87)103-50-74(6-2,43-96-59(80)11-27-112)44-97-60(81)12-28-113,55-108-71(92)23-39-120-35-19-67(88)104-51-75(7-3,45-98-61(82)13-29-114)46-99-62(83)14-30-115)56-109-72(93)24-40-121-36-20-68(89)105-52-76(8-4,47-100-63(84)15-31-116)48-101-64(85)16-32-117/h110-117H,5-56H2,1-4H3
    • InChI Key: OSZBJVMVNVYWLD-UHFFFAOYSA-N
    • SMILES: C(OCC(COC(=O)CCS)(COC(=O)CCS)CC)(=O)CCSCCC(=O)OCC(COC(=O)CCSCCC(=O)OCC(CC)(COC(=O)CCS)COC(=O)CCS)(COC(=O)CCSCCC(=O)OCC(CC)(COC(=O)CCS)COC(=O)CCS)COC(=O)CCSCCC(OCC(COC(=O)CCS)(COC(=O)CCS)CC)=O
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